Cas no 951918-41-5 (2-(4-bromo-2-chlorophenoxy)acetonitrile)
951918-41-5 structure
Product Name:2-(4-bromo-2-chlorophenoxy)acetonitrile
CAS No:951918-41-5
MF:C8H5BrClNO
MW:246.488400220871
MDL:MFCD09152774
CID:4661256
PubChem ID:20480837
Update Time:2024-10-25
2-(4-bromo-2-chlorophenoxy)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-2-chlorophenoxy)acetonitrile
- Acetonitrile, 2-(4-bromo-2-chlorophenoxy)-
- MFCD09152774
- DB-163138
- BB-0610
- 951918-41-5
- BNB91841
- CS-0046865
- AKOS005071870
- SCHEMBL11026699
-
- MDL： MFCD09152774
- Inchi： 1S/C8H5BrClNO/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5H,4H2
- InChI Key： ZIYJCXGUCZBOTC-UHFFFAOYSA-N
- SMILES： C(#N)COC1=CC=C(Br)C=C1Cl
Computed Properties
- Exact Mass: 244.92430g/mol
- Monoisotopic Mass: 244.92430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Melting Point: 49-51°
2-(4-bromo-2-chlorophenoxy)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019147078-5g |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | 95% | 5g |
$349.86 | 2023-08-31 | |
| Alichem | A019147078-25g |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | 95% | 25g |
$1079.40 | 2023-08-31 | |
| Apollo Scientific | OR33511-1g |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | 95% | 1g |
£124.00 | 2025-02-19 | |
| Apollo Scientific | OR33511-5g |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | 95% | 5g |
£370.00 | 2025-02-19 | |
| TRC | B594220-50mg |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B594220-100mg |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B594220-500mg |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | 500mg |
$ 210.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B943108-250mg |
2-(4-Bromo-2-chlorophenoxy)acetonitrile |
951918-41-5 | ≥95% | 250mg |
￥315.00 | 2022-09-29 | |
| abcr | AB256855-1 g |
2-(4-Bromo-2-chlorophenoxy)acetonitrile, 95%; . |
951918-41-5 | 95% | 1g |
€187.10 | 2023-04-27 | |
| abcr | AB256855-5 g |
2-(4-Bromo-2-chlorophenoxy)acetonitrile, 95%; . |
951918-41-5 | 95% | 5g |
€478.80 | 2023-04-27 |
2-(4-bromo-2-chlorophenoxy)acetonitrile Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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